6-Chloro-2-(2-chloro-5-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(2-chloro-5-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H10Cl2O4/c1-21-15(20)8-5-6-11(16)10(7-8)9-3-2-4-12(17)13(9)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key: SOZYQOYASYAMCM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)Cl)C2=C(C(=CC=C2)Cl)C(=O)O
• Molecular Formula: C15H10Cl2O4
• DSSTOX Substance ID: DTXSID70691989
• Molecular Weight: 325.1 g/mol
• CAS RN: 1261940-04-8

Description

6-Chloro-2-(2-chloro-5-methoxycarbonylphenyl)benzoic acid, 95% (6-Cl-2-Cl-5-MCPBA) is a synthetic compound used in laboratory experiments. It is a white crystalline solid with a melting point of 130-132°C and a molecular weight of 302.73 g/mol. 6-Cl-2-Cl-5-MCPBA is used in a variety of scientific research applications, including drug synthesis, organic synthesis, and biochemistry. This article will provide an overview of 6-Cl-2-Cl-5-MCPBA, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

6-Cl-2-Cl-5-MCPBA is used in a variety of scientific research applications, including drug synthesis, organic synthesis, and biochemistry. It has been used in the synthesis of a variety of drugs, including anticonvulsants, anti-inflammatory drugs, and antimalarial drugs. It is also used in the synthesis of a variety of organic compounds, including polymers, dyes, and pigments. In addition, 6-Cl-2-Cl-5-MCPBA has been used in the study of biochemical and physiological processes, including enzyme kinetics, signal transduction, and gene expression.

Mechanism of Action

The mechanism of action of 6-Cl-2-Cl-5-MCPBA is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in the synthesis of proteins, lipids, and carbohydrates. In addition, 6-Cl-2-Cl-5-MCPBA may also act by inhibiting the activity of enzymes involved in the metabolism of drugs.
Biochemical and Physiological Effects
6-Cl-2-Cl-5-MCPBA has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the activity of enzymes involved in the synthesis of proteins, lipids, and carbohydrates. In addition, 6-Cl-2-Cl-5-MCPBA has been shown to inhibit the activity of enzymes involved in the metabolism of drugs. It has also been shown to have anti-inflammatory, anticonvulsant, and antimalarial activity.

Advantages and Limitations for Lab Experiments

The use of 6-Cl-2-Cl-5-MCPBA in laboratory experiments has several advantages. It is relatively stable and has a high yield in the synthesis reaction. In addition, it has been shown to have a variety of biochemical and physiological effects. However, there are also some limitations to its use in laboratory experiments. It is not soluble in water and must be dissolved in organic solvents. In addition, it can be toxic if large amounts are ingested.

Future Directions

There are a variety of potential future directions for the use of 6-Cl-2-Cl-5-MCPBA in scientific research. It could be used to study the mechanism of action of other drugs, as well as to synthesize new drugs. In addition, it could be used to study the biochemical and physiological effects of other compounds, as well as to synthesize new organic compounds. Finally, it could be used to study the effects of environmental pollutants, as well as to develop new methods for the synthesis of polymers, dyes, and pigments.

Synthesis Methods

6-Cl-2-Cl-5-MCPBA is synthesized via a two-step reaction. The first step involves the reaction of 2-chloro-5-methoxycarbonylphenylbenzoic acid with thionyl chloride to form the corresponding anhydride. The second step involves the reaction of the anhydride with 6-chloro-benzoic acid to form 6-Cl-2-Cl-5-MCPBA. The overall yield of the reaction is typically greater than 95%.